Cas no 503840-44-6 (3H-1,2-Dithiole-3-thione, 5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 3H-1,2-Dithiole-3-thione, 5-[4-(trifluoromethyl)phenyl]-
• CAS No: 503840-44-6
• Molecular Formula: C₁₀H₅F₃S₃
• Molecular Weight: 278.3369
• CID: 365012
• PubChem ID: 71366613

3H-1,2-Dithiole-3-thione, 5-[4-(trifluoromethyl)phenyl]- Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione, 5-[4-(trifluoromethyl)phenyl]-
• 5-[4-(trifluoromethyl)phenyl]dithiole-3-thione
• 503840-44-6
• DTXSID80789967
• 5-[4-(Trifluoromethyl)phenyl]-3H-1,2-dithiole-3-thione

• InChIKey： SPYDKBZTONQMRO-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H5F3S3/c11-10(12,13)7-3-1-6(2-4-7)8-5-9(14)16-15-8/h1-5H
• SMILES： C1=CC(=CC=C1C2=CC(=S)SS2)C(F)(F)F

Computed Properties

• Exact Mass: 277.95065
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 1
• Monoisotopic Mass: 277.95054817g/mol
• Heavy Atom Count: 16
• Complexity: 314
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 82.7Ų

Experimental Properties

• PSA: 0